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Compound of Interest

Compound Name: 4-Aminocinnamic acid

Cat. No.: B091749

For Immediate Release

This technical guide provides an in-depth overview of 4-Aminocinnamic acid, a compound of
significant interest to researchers, scientists, and professionals in the field of drug
development. This document outlines its fundamental molecular and physical properties,
provides a detailed experimental protocol for its synthesis, and explores its biological
significance, particularly its interaction with key signaling pathways.

Core Molecular and Physicochemical Properties

4-Aminocinnamic acid, also known as p-aminocinnamic acid, is an organic compound with
the chemical formula CoHoNO2.[1][2] It belongs to the class of cinnamic acids, which are
characterized by a phenyl group attached to an acrylic acid moiety. The presence of an amino
group at the para position of the phenyl ring imparts distinct chemical properties and biological
activities to the molecule. A summary of its key quantitative data is presented in the table
below.
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Property Value Reference
Molecular Formula CoHsNO2 [1112]
Molecular Weight 163.17 g/mol [2]
Monoisotopic Mass 163.063328530 Da [1]
Appearance White to off-white crystalline

powder
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
T g
Rotatable Bond Count 2 [1]
Topological Polar Surface Area  63.3 A2 [1]
Complexity 181 [1]

Synthesis of 4-Aminocinnamic Acid: Experimental
Protocol

The synthesis of 4-Aminocinnamic acid can be achieved through various methods, with the
Knoevenagel condensation being a common and effective approach. This method involves the
reaction of an aromatic aldehyde with a compound containing an active methylene group, such
as malonic acid, in the presence of a basic catalyst.

A plausible synthetic route for 4-Aminocinnamic acid is the Knoevenagel condensation of 4-
aminobenzaldehyde with malonic acid.

General Experimental Protocol:

A general procedure for the synthesis of aminocinnamic acid derivatives via Knoevenagel
condensation is as follows:

e Reaction Setup: In a round-bottom flask, dissolve the appropriate aminobenzaldehyde (1
equivalent) and malonic acid (1.25 equivalents) in a suitable solvent, such as pyridine.
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» Catalyst Addition: Add a catalytic amount of a base, such as piperidine (e.g., 20 drops).

» Reaction Conditions: Heat the reaction mixture at a specific temperature (e.g., 80°C) for a
designated period (e.g., 20 hours) with constant stirring.

o Work-up: After the reaction is complete, pour the mixture into ice water. An initial precipitate
may form.

 Purification: The crude product is then subjected to a series of washing and neutralization
steps. This typically involves dissolving the precipitate in a dilute basic solution (e.g., 1%
NaOH), filtering to remove any insoluble impurities, and then neutralizing the filtrate with an
acid (e.g., 10% HCI) to precipitate the purified cinnamic acid derivative.

o Final Product: The resulting precipitate is filtered, washed with water, and dried to yield the
final product.

Biological Activity and Signaling Pathways

Cinnamic acid and its derivatives have garnered significant attention for their diverse biological
activities, including antimicrobial, antioxidant, and anticancer properties. While specific
research on 4-Aminocinnamic acid is ongoing, the broader class of cinnamic acid derivatives
has been shown to modulate key cellular signaling pathways, most notably the Nuclear Factor-
kappa B (NF-kB) pathway.

The NF-kB signaling pathway is a crucial regulator of the inflammatory response, cell
proliferation, and apoptosis. Its dysregulation is implicated in various diseases, including
cancer and inflammatory disorders. Cinnamic acid derivatives have been reported to inhibit the
activation of NF-kB, thereby exerting their anti-inflammatory and anticancer effects. The
general mechanism involves the inhibition of IkB kinase (IKK), which prevents the
phosphorylation and subsequent degradation of IkBa. This, in turn, sequesters the NF-kB
dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-
inflammatory and pro-survival genes.

Below is a diagram illustrating the general workflow for evaluating the biological activity of a
compound like 4-Aminocinnamic acid and a simplified representation of the NF-kB signaling
pathway.
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Caption: Experimental workflow for the biological evaluation of 4-Aminocinnamic acid.
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Caption: Simplified diagram of the canonical NF-kB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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